4-Phenylcyclohexanecarboxylic acid
Overview
Description
4-Phenylcyclohexanecarboxylic acid is a chemical compound with the molecular formula C13H16O2 . It is a solid substance and is used in early discovery research .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexane ring attached to a phenyl group and a carboxylic acid group . The InChI code for this compound is 1S/C13H16O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,14,15) .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 204.26 . The density of this compound is 1.1±0.1 g/cm3 . It has a melting point of 202-204°C .Scientific Research Applications
Solar Energy Conversion
- Cyclohexanecarboxylic acid derivatives are applied as efficient gelators to solidify ionic liquid electrolytes in dye-sensitized solar cells, enhancing power conversion efficiency with thermo-reversible properties. These electrolytes contribute to advancing solar energy technologies (Décoppet et al., 2014).
Photocatalysis for Pollution Control
- Certain coordination complexes incorporating cyclohexanecarboxylic acid derivatives show potential in photocatalysis, particularly for degrading pollutants like methyl violet dye, indicating an environmentally beneficial application (Lu et al., 2021).
Synthesis of Antimicrobial Agents
- Derivatives of cyclohexanecarboxylic acid are used in synthesizing thiazolidin-4-one derivatives, showcasing antimicrobial properties and contributing to the field of medicinal chemistry (Sayed et al., 2010).
Advancements in Polymer Science
- Cyclohexanecarboxylic acid derivatives have been instrumental in the development of new polymers and materials, demonstrating applications in creating aliphatic polyesters and enhancing material properties (Vanhaecht et al., 2000).
Chemical Synthesis Catalysis
- Some cyclohexanecarboxylic acid derivatives serve as catalysts in chemical synthesis, offering a range of applications in organic chemistry and pharmaceutical manufacturing (Kuriyama & Tomioka, 2001).
Properties
IUPAC Name |
4-phenylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYYSTPDYCASVSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10996445 |
Source
|
| Record name | 4-Phenylcyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10996445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7494-76-0 |
Source
|
| Record name | 7494-76-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401926 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Phenylcyclohexane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10996445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Phenyl-cyclohexanecarboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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